Cas no 1020489-47-7 (N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide)

• Product Name: N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide
• CAS No: 1020489-47-7
• MF: C₁₇H₁₇ClN₄OS
• MW: 360.861080884933
• CID: 5931576
• PubChem ID: 25281631
• Update Time: 2025-06-08

N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide
• 1020489-47-7
• VU0630485-1
• N-(1-(4-(4-chlorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)butyramide
• N-[2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]butanamide
• F5030-0152
• AKOS016391161

• Inchi： 1S/C17H17ClN4OS/c1-3-4-16(23)20-15-9-11(2)21-22(15)17-19-14(10-24-17)12-5-7-13(18)8-6-12/h5-10H,3-4H2,1-2H3,(H,20,23)
• InChI Key： FAYIFOQZYKPWMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C)=N1)NC(CCC)=O

Computed Properties

• Exact Mass: 360.0811600g/mol
• Monoisotopic Mass: 360.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide

Professional Introduction to N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide and CAS No. 1020489-47-7

N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 1020489-47-7, represents a fascinating blend of heterocyclic structures that are known for their diverse biological activities. The molecular architecture of this compound incorporates several key pharmacophoric elements, including a thiazole ring and a pyrazole moiety, which are both well-documented for their roles in modulating various biological pathways.

The thiazole component, characterized by its sulfur and nitrogen atoms in a five-membered ring, is a common structural motif in many bioactive molecules. Its presence in N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide suggests potential interactions with biological targets such as enzymes and receptors. Furthermore, the pyrazole ring, which is adjacent to the thiazole moiety, contributes to the compound's overall pharmacological profile by providing additional binding sites and enhancing its solubility and metabolic stability.

The presence of a 4-chlorophenyl group in the structure of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide adds another layer of complexity and functionality. Chlorophenyl groups are often incorporated into pharmaceutical compounds due to their ability to enhance binding affinity and selectivity. This particular substitution pattern may contribute to the compound's interactions with specific biological targets, potentially leading to novel therapeutic applications.

The amide functional group at the end of the molecular chain in N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide also plays a crucial role in determining its pharmacological properties. Amides are known for their ability to modulate enzyme activity and receptor binding, making them valuable components in drug design. The specific positioning of this amide group in relation to the thiazole and pyrazole rings likely influences the compound's overall bioactivity and mechanism of action.

In recent years, there has been growing interest in developing new therapeutic agents based on heterocyclic compounds due to their diverse biological activities. N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. The combination of the thiazole and pyrazole moieties suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

The synthesis of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide involves a series of complex chemical reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 4-chlorobenzaldehyde and 2-aminothiophene derivatives. These intermediates are then coupled using various coupling techniques to form the thiazole ring structure. Subsequent reactions involve the introduction of the pyrazole moiety and the final step involves forming the amide bond at the end of the molecular chain.

The pharmacological evaluation of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-y}butanamide has revealed several interesting findings. In vitro studies have shown that this compound exhibits significant activity against various target proteins and enzymes associated with inflammatory diseases. Additionally, preliminary in vivo studies suggest that it may have potential applications in cancer therapy by inhibiting key signaling pathways involved in tumor growth and progression.

The structural features of N-{1-[4-(4-chlorophenyl)-1,3-thiazol}-2-y]butanamide make it an attractive candidate for further development as a therapeutic agent. The presence of multiple pharmacophoric elements allows for fine-tuning of its bioactivity through structural modifications. Future research will focus on optimizing synthetic routes to improve yield and purity while exploring new derivatives that may enhance therapeutic efficacy.

In conclusion, N-{1-[4-(4-chlorophenyl)-1,3-thiazol}-2-y]butanamide is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure incorporates several key pharmacophoric elements that contribute to its diverse biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop novel derivatives with improved efficacy and selectivity.